![molecular formula C19H17ClN4O B4260528 1-(2-chlorobenzyl)-N-(1-phenylcyclopropyl)-1H-1,2,3-triazole-4-carboxamide](/img/structure/B4260528.png)
1-(2-chlorobenzyl)-N-(1-phenylcyclopropyl)-1H-1,2,3-triazole-4-carboxamide
Overview
Description
1-(2-chlorobenzyl)-N-(1-phenylcyclopropyl)-1H-1,2,3-triazole-4-carboxamide (CTPC) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. CTPC belongs to the class of triazole derivatives and has shown promising results in various studies related to its synthesis, mechanism of action, and biochemical effects.
Mechanism of Action
The mechanism of action of 1-(2-chlorobenzyl)-N-(1-phenylcyclopropyl)-1H-1,2,3-triazole-4-carboxamide is not fully understood. However, studies have suggested that this compound exerts its therapeutic effects by modulating various signaling pathways, including the PI3K/Akt and MAPK pathways. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in gene expression.
Biochemical and Physiological Effects
This compound has been shown to exert various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective effects. Additionally, this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of type 2 diabetes.
Advantages and Limitations for Lab Experiments
1-(2-chlorobenzyl)-N-(1-phenylcyclopropyl)-1H-1,2,3-triazole-4-carboxamide has several advantages for lab experiments, including its relatively simple synthesis method and its potential therapeutic properties. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 1-(2-chlorobenzyl)-N-(1-phenylcyclopropyl)-1H-1,2,3-triazole-4-carboxamide, including further studies to understand its mechanism of action, the development of new synthesis methods to improve its efficacy and reduce its toxicity, and the investigation of its potential use in the treatment of other diseases, including metabolic disorders and autoimmune diseases. Additionally, the use of this compound in combination with other drugs may be explored to enhance its therapeutic effects.
Scientific Research Applications
1-(2-chlorobenzyl)-N-(1-phenylcyclopropyl)-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential therapeutic properties in various diseases, including cancer, inflammation, and neurological disorders. Several studies have reported that this compound exhibits anti-cancer properties by inducing apoptosis and inhibiting tumor cell proliferation. Additionally, this compound has been shown to possess anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines. Furthermore, this compound has also been studied for its potential use in the treatment of neurological disorders, including Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
1-[(2-chlorophenyl)methyl]-N-(1-phenylcyclopropyl)triazole-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN4O/c20-16-9-5-4-6-14(16)12-24-13-17(22-23-24)18(25)21-19(10-11-19)15-7-2-1-3-8-15/h1-9,13H,10-12H2,(H,21,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZZVMGJOMAWLOQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C2=CC=CC=C2)NC(=O)C3=CN(N=N3)CC4=CC=CC=C4Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.